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Abstract
Naproanilide (CAS 52570-16-8) is a selective herbicide primarily used for the control of annual

and perennial broadleaf and cyperaceous weeds in rice paddy fields.[1] It functions as a pro-

herbicide, undergoing metabolic activation in target plants to its phytotoxic form. This document

provides a comprehensive technical overview of naproanilide, including its physicochemical

properties, mechanism of action, metabolic pathways, synthesis, and safety data. Detailed

experimental workflows and data are presented to support researchers in their work with this

compound.

Physicochemical Properties
Naproanilide is a white, odorless crystalline solid.[2] Its key physicochemical properties are

summarized in the table below, compiled from various sources.
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Property Value Reference

CAS Number 52570-16-8 [1][2][3][4]

Molecular Formula C₁₉H₁₇NO₂ [2][3][4][5]

Molar Mass 291.34 g/mol [1][2][3][5]

Melting Point 128 °C [2]

Boiling Point 433.35 °C (rough estimate) [2][4]

Density 1.1552 - 1.256 g/cm³ (at 25 °C) [2][4]

Vapor Pressure
66.66 Pa (at 110 °C); 2.16E-11

mmHg (at 25°C)
[2][4]

Water Solubility 0.74 mg/L (at 27 °C) [2]

Solubility in Organic Solvents

(at 27 °C)

Acetone: 171 g/L, Toluene: 42

g/L, Benzene: 36 g/L, Ethanol:

17 g/L

[2]

XLogP3-AA 4.4 [5]

pKa 13.46 ± 0.70 (Predicted) [4]

Stability

Stable in neutral and weakly

acidic solutions; unstable in

alkaline or thermally strong

acidic solutions.[2]

Biological Activity and Mechanism of Action
Naproanilide itself exhibits no herbicidal activity.[1] Its selectivity and efficacy are dependent

on its metabolic conversion within the plant.

Mechanism of Action:

Absorption: Naproanilide is absorbed through the stems and roots of the plant.[6]
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Metabolic Activation: In the plant, naproanilide is hydrolyzed to its major and phytotoxic

metabolite, 2-(2-naphthoxy)propionic acid (NOP).[1][4] This conversion is a key factor in its

herbicidal selectivity.

Phytotoxicity: The active metabolite, NOP, stimulates RNA synthesis, leading to uncontrolled

growth and eventual death of susceptible weeds.[6]

Selectivity: The selectivity between rice (tolerant) and weeds like Sagittaria pygmaea

(susceptible) is due to differential metabolism.

In Rice Plants: Naproanilide is metabolized to NOP, which then undergoes rapid

hydroxylation and conjugation with glucose. This detoxification process results in only a

small amount of phytotoxic NOP accumulating.[4]

In Susceptible Weeds: The conversion to NOP and its methyl ester (NOPM) occurs at a

much greater rate, leading to the accumulation of these phytotoxic compounds and

subsequent plant death.[4]

Naproanilide is a chiral molecule, with the R-isomeric form exhibiting approximately 8 times

more herbicidal activity than the S-form.[1]
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1. Sample & Standard Preparation

2. HPLC-UV Analysis

3. Data Processing
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(100 mg/L)
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(C18 Column)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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